1-(2-Methoxybenzoyl)-4-(methylsulfonyl)piperazine

• Molecular Formula: C13H18N2O4S
• Molecular Weight: 298.36 g/mol
• IUPAC Name: (2-methoxyphenyl)-(4-methylsulfonylpiperazin-1-yl)methanone
• InChI: InChI=1S/C13H18N2O4S/c1-19-12-6-4-3-5-11(12)13(16)14-7-9-15(10-8-14)20(2,17)18/h3-6H,7-10H2,1-2H3
• InChI Key: NSDIVQFDQOECKJ-UHFFFAOYSA-N
• SMILES: COC1=CC=CC=C1C(=O)N2CCN(CC2)S(=O)(=O)C

Description

1-(2-Methoxybenzoyl)-4-(methylsulfonyl)piperazine, also known as MBMP, is a chemical compound that has gained significant attention as a potential drug candidate due to its unique properties. This compound is a piperazine derivative and has been extensively studied for its pharmacological properties, including its mechanism of action, biochemical and physiological effects, and potential applications in scientific research.

Mechanism of Action

The mechanism of action of 1-(2-Methoxybenzoyl)-4-(methylsulfonyl)piperazine involves the inhibition of VMAT2, which leads to the modulation of monoamine neurotransmitter release. This modulation can result in changes in neuronal activity and has been shown to have potential therapeutic applications in a range of neurological disorders, including Parkinson's disease, depression, and schizophrenia.
Biochemical and Physiological Effects:
1-(2-Methoxybenzoyl)-4-(methylsulfonyl)piperazine has been found to have a range of biochemical and physiological effects, including the modulation of monoamine neurotransmitter release, changes in neuronal activity, and potential therapeutic applications in neurological disorders. Additionally, 1-(2-Methoxybenzoyl)-4-(methylsulfonyl)piperazine has been shown to have a high affinity for the VMAT2 transporter, making it a potent inhibitor of this target.

Advantages and Limitations for Lab Experiments

The advantages of using 1-(2-Methoxybenzoyl)-4-(methylsulfonyl)piperazine in lab experiments include its potent inhibition of VMAT2, its ability to modulate monoamine neurotransmitter release, and its potential therapeutic applications in neurological disorders. However, there are also limitations to using 1-(2-Methoxybenzoyl)-4-(methylsulfonyl)piperazine, including its potential toxicity and the need for further research to fully understand its mechanism of action and potential side effects.

Future Directions

There are several future directions for the study of 1-(2-Methoxybenzoyl)-4-(methylsulfonyl)piperazine, including the development of new derivatives with improved pharmacological properties, the investigation of its potential therapeutic applications in neurological disorders, and the exploration of its mechanism of action and potential side effects. Additionally, further research is needed to fully understand the toxicity of 1-(2-Methoxybenzoyl)-4-(methylsulfonyl)piperazine and its potential to interact with other drugs.

Synthesis Methods

The synthesis of 1-(2-Methoxybenzoyl)-4-(methylsulfonyl)piperazine involves the reaction of 2-methoxybenzoyl chloride with piperazine in the presence of a base, followed by the addition of methylsulfonyl chloride. The resulting product is purified using column chromatography to obtain the pure compound.

Scientific Research Applications

1-(2-Methoxybenzoyl)-4-(methylsulfonyl)piperazine has been extensively studied for its potential applications in scientific research. One of the most significant applications of 1-(2-Methoxybenzoyl)-4-(methylsulfonyl)piperazine is in the field of neuroscience, where it has been found to act as a potent inhibitor of the vesicular monoamine transporter 2 (VMAT2). This transporter is responsible for the uptake of monoamine neurotransmitters, such as dopamine, norepinephrine, and serotonin, into synaptic vesicles. By inhibiting VMAT2, 1-(2-Methoxybenzoyl)-4-(methylsulfonyl)piperazine can modulate the release of these neurotransmitters, leading to changes in neuronal activity.